Cas no 313395-99-2 (8-{(4-chlorophenyl)methylsulfanyl}-3-methyl-7-(4-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)
313395-99-2 structure
Product Name:8-{(4-chlorophenyl)methylsulfanyl}-3-methyl-7-(4-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
CAS No:313395-99-2
MF:C21H19ClN4O2S
MW:426.919162034988
CID:5755263
PubChem ID:1115605
Update Time:2023-11-21
8-{(4-chlorophenyl)methylsulfanyl}-3-methyl-7-(4-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties
Names and Identifiers
-
- Oprea1_776556
- STK834201
- SR-01000424813-1
- AB00131492-02
- F0374-0002
- AKOS000577999
- 8-[(4-chlorobenzyl)sulfanyl]-3-methyl-7-(4-methylbenzyl)-3,7-dihydro-1H-purine-2,6-dione
- Oprea1_626609
- SR-01000424813
- 8-((4-chlorobenzyl)thio)-3-methyl-7-(4-methylbenzyl)-1H-purine-2,6(3H,7H)-dione
- EU-0070568
- 313395-99-2
- 8-[(4-chlorophenyl)methylsulfanyl]-3-methyl-7-[(4-methylphenyl)methyl]purine-2,6-dione
- 8-((4-chlorobenzyl)thio)-3-methyl-7-(4-methylbenzyl)-3,7-dihydro-1H-purine-2,6-dione
- 1H-Purine-2,6-dione, 8-[[(4-chlorophenyl)methyl]thio]-3,7-dihydro-3-methyl-7-[(4-methylphenyl)methyl]-
- 8-{(4-chlorophenyl)methylsulfanyl}-3-methyl-7-(4-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
-
- Inchi: 1S/C21H19ClN4O2S/c1-13-3-5-14(6-4-13)11-26-17-18(25(2)20(28)24-19(17)27)23-21(26)29-12-15-7-9-16(22)10-8-15/h3-10H,11-12H2,1-2H3,(H,24,27,28)
- InChI Key: GACDSWQMTHFUOV-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)CSC1=NC2=C(C(NC(N2C)=O)=O)N1CC1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 426.0917247g/mol
- Monoisotopic Mass: 426.0917247g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 608
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 92.5Ų
8-{(4-chlorophenyl)methylsulfanyl}-3-methyl-7-(4-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0374-0002-2μmol |
8-{[(4-chlorophenyl)methyl]sulfanyl}-3-methyl-7-[(4-methylphenyl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
313395-99-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0374-0002-5μmol |
8-{[(4-chlorophenyl)methyl]sulfanyl}-3-methyl-7-[(4-methylphenyl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
313395-99-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0374-0002-10μmol |
8-{[(4-chlorophenyl)methyl]sulfanyl}-3-methyl-7-[(4-methylphenyl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
313395-99-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0374-0002-20μmol |
8-{[(4-chlorophenyl)methyl]sulfanyl}-3-methyl-7-[(4-methylphenyl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
313395-99-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0374-0002-1mg |
8-{[(4-chlorophenyl)methyl]sulfanyl}-3-methyl-7-[(4-methylphenyl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
313395-99-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0374-0002-2mg |
8-{[(4-chlorophenyl)methyl]sulfanyl}-3-methyl-7-[(4-methylphenyl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
313395-99-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0374-0002-3mg |
8-{[(4-chlorophenyl)methyl]sulfanyl}-3-methyl-7-[(4-methylphenyl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
313395-99-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0374-0002-4mg |
8-{[(4-chlorophenyl)methyl]sulfanyl}-3-methyl-7-[(4-methylphenyl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
313395-99-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0374-0002-5mg |
8-{[(4-chlorophenyl)methyl]sulfanyl}-3-methyl-7-[(4-methylphenyl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
313395-99-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0374-0002-10mg |
8-{[(4-chlorophenyl)methyl]sulfanyl}-3-methyl-7-[(4-methylphenyl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
313395-99-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
8-{(4-chlorophenyl)methylsulfanyl}-3-methyl-7-(4-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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